N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide

• IUPAC Name: N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O2/c1-14-12-15(6-7-16(14)20)13-21-19(25)23-10-8-22(9-11-23)17-4-2-3-5-18(17)24/h2-7,12,24H,8-11,13H2,1H3,(H,21,25)
• InChI Key: HYPKRQNEEPLIGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC(=O)N2CCN(CC2)C3=CC=CC=C3O)Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide is a synthetic organic compound with potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. This compound features a piperazine ring substituted with a hydroxyphenyl group and a carboxamide group, making it structurally unique and potentially bioactive.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide typically involves multiple steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-chloro-3-methylbenzyl chloride, 2-hydroxyaniline, and piperazine.

Step 1: The first step involves the nucleophilic substitution reaction between 4-chloro-3-methylbenzyl chloride and piperazine to form N-[(4-chloro-3-methylphenyl)methyl]piperazine.

Step 2: The intermediate is then reacted with 2-hydroxyaniline under appropriate conditions to introduce the hydroxyphenyl group.

Step 3: Finally, the carboxamide group is introduced through a reaction with a suitable carboxylating agent, such as phosgene or carbonyldiimidazole, under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and rigorous purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The carboxamide group can be reduced to form amines.

Substitution: The chloro group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amines.

Substitution: Substituted aromatic compounds with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide exerts its effects is likely related to its ability to interact with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to form hydrogen bonds, hydrophobic interactions, and possibly covalent bonds with these targets, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-chloro-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine-1-carboxamide
• N-[(4-chloro-3-methylphenyl)methyl]-4-(2-aminophenyl)piperazine-1-carboxamide
• N-[(4-chloro-3-methylphenyl)methyl]-4-(2-nitrophenyl)piperazine-1-carboxamide

Uniqueness

N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide is unique due to the presence of both a hydroxyphenyl group and a carboxamide group, which can confer distinct chemical reactivity and biological activity compared to its analogs. The hydroxy group can participate in additional hydrogen bonding and redox reactions, potentially enhancing its interaction with biological targets.

This detailed overview provides a comprehensive understanding of N-[(4-chloro-3-methylphenyl)methyl]-4-(2-hydroxyphenyl)piperazine-1-carboxamide, covering its synthesis, chemical behavior, applications, and unique properties